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Delamanid enantiomer Delamanid enantiomer
Brand Name: Vulcanchem
CAS No.: 681505-01-1
VCID: VC0085595
InChI: InChI=1S/C25H25F3N4O6/c1-24(15-31-14-22(32(33)34)29-23(31)38-24)16-35-18-4-2-17(3-5-18)30-12-10-20(11-13-30)36-19-6-8-21(9-7-19)37-25(26,27)28/h2-9,14,20H,10-13,15-16H2,1H3/t24-/m0/s1
SMILES: CC1(CN2C=C(N=C2O1)[N+](=O)[O-])COC3=CC=C(C=C3)N4CCC(CC4)OC5=CC=C(C=C5)OC(F)(F)F
Molecular Formula: C25H25F3N4O6
Molecular Weight: 534.5 g/mol

Delamanid enantiomer

CAS No.: 681505-01-1

Main Products

VCID: VC0085595

Molecular Formula: C25H25F3N4O6

Molecular Weight: 534.5 g/mol

Delamanid enantiomer - 681505-01-1

CAS No. 681505-01-1
Product Name Delamanid enantiomer
Molecular Formula C25H25F3N4O6
Molecular Weight 534.5 g/mol
IUPAC Name (2S)-2-methyl-6-nitro-2-[[4-[4-[4-(trifluoromethoxy)phenoxy]piperidin-1-yl]phenoxy]methyl]-3H-imidazo[2,1-b][1,3]oxazole
Standard InChI InChI=1S/C25H25F3N4O6/c1-24(15-31-14-22(32(33)34)29-23(31)38-24)16-35-18-4-2-17(3-5-18)30-12-10-20(11-13-30)36-19-6-8-21(9-7-19)37-25(26,27)28/h2-9,14,20H,10-13,15-16H2,1H3/t24-/m0/s1
Standard InChIKey XDAOLTSRNUSPPH-DEOSSOPVSA-N
Isomeric SMILES C[C@]1(CN2C=C(N=C2O1)[N+](=O)[O-])COC3=CC=C(C=C3)N4CCC(CC4)OC5=CC=C(C=C5)OC(F)(F)F
SMILES CC1(CN2C=C(N=C2O1)[N+](=O)[O-])COC3=CC=C(C=C3)N4CCC(CC4)OC5=CC=C(C=C5)OC(F)(F)F
Canonical SMILES CC1(CN2C=C(N=C2O1)[N+](=O)[O-])COC3=CC=C(C=C3)N4CCC(CC4)OC5=CC=C(C=C5)OC(F)(F)F
PubChem Compound 6477186
Last Modified Nov 11 2021
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